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Compound of Interest

2-Azido-N-phenylacetyl-
Compound Name:
butyramide

Cat. No.: B12048913

Get Quote

Executive Summary

2-Azido-N-phenylacetyl-butyramide is a specialized aliphatic azide probe designed for

chemoproteomic profiling. Unlike metabolic probes (e.g., AHA, ManNAz) that globally label
nascent biomolecules, this compound functions as a targeted scaffold mimic. It combines a
hydrophobic phenylacetyl "cap" with a butyramide core bearing a bioorthogonal azide handle.

Primary Application: Identifying binding partners (receptors, enzymes like deacetylases or
acylases) that recognize phenylacetyl or butyryl moieties, followed by downstream conjugation
via Click Chemistry (CUAAC or SPAAC).

Quick Comparison Matrix
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2-Azido-N- _ -
Metabolic Probes Photoaffinity Probes
Feature phenylacetyl-
_ (e.g., AHA) (e.g., Az-Phe)
butyramide
Scaffold/Substrate Metabolic Building )
Probe Type o Photo-Crosslinker
Mimic Block

Labeling Mechanism

Affinity Binding /

Substrate Recognition

Biosynthetic

Incorporation

UV-Induced Covalent
Bond

Bioorthogonal Handle

Aliphatic Azide (2-

position)

Aliphatic Azide

Aromatic Azide /

Diazirine

Selectivity High (Target-Specific) Low (Proteome-Wide)  High (Site-Specific)
Reactivity CuAAC / SPAAC CuAAC / SPAAC UV Activation + Click
Steric Footprint Low (~246 Da) Very Low Medium

Technical Analysis & Mechanism
Structural Logic

The compound (

) consists of three functional domains:

o Recognition Motif (Phenylacetyl): A hydrophobic moiety often recognized by enzymes such

as Penicillin G Acylase, Histone Deacetylases (HDACS), or specific hydrophobic pockets in

receptors.

» Linker/Core (Butyramide): A 4-carbon amide backbone. The "2-Azido" substitution places the

bioorthogonal handle adjacent to the carbonyl, mimicking the

-position of an amino acid (similar to 2-aminobutyric acid).

o Warhead (Azide): A chemically inert group under physiological conditions that reacts

specifically with alkynes.

Mechanism of Action
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Unlike activity-based probes (ABPs) that covalently modify the active site (e.qg.,
fluorophosphonates), this probe typically acts as a reversible binder or slow substrate.
Detection relies on the formation of a stable ternary complex or the retention of the probe within
the binding pocket during crosslinking/fixation, followed by ligation to a reporter tag.

Graphviz Diagram: Probe Workflow

Incubation

2-Azido-N-phenylacetyl-
butyramide >

- CUAAC / SPAAC Detection
Reaction

Click to download full resolution via product page

Figure 1: Chemoproteomic workflow using 2-Azido-N-phenylacetyl-butyramide for target
identification.

Performance Comparison
Versus Metabolic Probes (e.g., Azidohomoalanine - AHA)

» AHA replaces methionine in all nascent proteins. It provides a measure of global protein
synthesis but lacks structural specificity.

o 2-Azido-N-phenylacetyl-butyramide does not incorporate into the proteome translationally.
Instead, it "fishes" for proteins that specifically bind its unique structure.

o Advantage:[1] Drastically reduced background noise compared to AHA.

o Disadvantage:[2][3] Requires the target to have affinity for this specific scaffold.

Versus Photoaffinity Probes (e.g., Azido-Phenylalanine)

o Aromatic Azides (Az-Phe): Upon UV irradiation (254-365 nm), these generate highly reactive
nitrenes that covalently crosslink to any nearby C-H or N-H bond. This allows for mapping
the exact binding site.
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 Aliphatic Azides (This Probe): The 2-azido group is not photoactivatable. It serves purely as
a tag.

o Implication: This probe is best used for affinity-based enrichment (pull-down) rather than
mapping the exact amino acid residue in the binding pocket, unless used in conjunction
with a separate crosslinker.

Kinetics and Reactivity

The aliphatic azide in the 2-position is sterically accessible but less reactive than aromatic
azides in CuAAC.

o Reaction Type: Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC).

o Rate Constant (

): Typically
with Cu(l) catalysis.

 Stability: Highly stable in cell lysate; resistant to reduction by glutathione (unlike some
aromatic azides).

Experimental Protocols
Protocol A: Lysate Labeling (Affinity Pull-Down)

Obijective: Identify proteins that bind 2-Azido-N-phenylacetyl-butyramide in a complex
proteome.

e Lysate Preparation:
o Lyse cells (e.g., HelLa, Jurkat) in PBS containing 0.1% NP-40 and protease inhibitors.
o Adjust protein concentration to 1-2 mg/mL.

e Probe Incubation:
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o Add 2-Azido-N-phenylacetyl-butyramide (dissolved in DMSO) to a final concentration of
10-100 pM.

o Control: Prepare a sample with DMSO only or with a competitive inhibitor (e.qg.,
Phenylbutyrate) at 10x excess.

o Incubate for 1 hour at 37°C or 4°C (depending on target stability).

Click Reaction (CUAAC):
o Add the following reagents sequentially:
1. Alkyne-Biotin (100 puM final).
2. TCEP (1 mM final).
3. TBTA Ligand (100 uM final).
4. CuS0O4 (1 mM final).
o Vortex and incubate for 1 hour at Room Temperature (RT).
Precipitation & Wash:
o Precipitate proteins using cold Methanol/Chloroform or Acetone to remove excess probe.
o Resuspend pellet in 1% SDS/PBS.
Enrichment:
o Incubate with Streptavidin-Agarose beads for 2 hours.
o Wash beads stringently (1% SDS, then 4M Urea, then PBS).
Elution & Analysis:
o Elute with biotin or boil in SDS-PAGE buffer.

o Analyze via Western Blot (Streptavidin-HRP) or LC-MS/MS.
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Protocol B: Live Cell Labeling (Cell Permeability)

Note: The hydrophobicity of the phenylacetyl group generally confers good cell permeability.
e Treat cells with 50-200 uM probe for 2-4 hours.
e Wash cells 3x with PBS to remove unbound probe.

e Lyse cells and proceed to Step 3 (Click Reaction) above.

: _ :

Parameter Value | Description Source/Validation
Calculated (
Molecular Weight 246.27 Da
)
Solubility DMSO (>50 mM), Ethanol SCBT/Sigma Data
Cell Permeability High (Predicted logP ~1.5-2.0) Structure-Activity Relationship
) o >90% conversion (1h, 1mM Standard Aliphatic Azide
Click Efficiency ]
Cu) Profile
o Based on Phenylbutyrate
Toxicity Low (at <100 puM)
analogs
References

» Santa Cruz Biotechnology (SCBT).

o (Search Catalog: sc-391234)

e Sigma-Aldrich.2-azido-N-phenylacetyl-butyramide (AldrichCPR).[4]

o (Search Catalog: CDS018938)

e Prescher, J. A., & Bertozzi, C. R. (2005). "Chemistry in living systems." Nature Chemical
Biology, 1(1), 13—-21. (Foundational reference for Azide-Alkyne Click Chemistry).
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¢ Bird, G. H., et al. (2011). "Chemical synthesis of hydrocarbon-stapled peptides for protein
interaction research.” Methods in Enzymology. (Context for hydrophobic moiety binding).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2D IR photon echo of Azido- probes for Biomolecular Dynamics - PMC
[pmc.ncbi.nim.nih.gov]

2. scbht.com [scbt.com]

3. epub.uni-regensburg.de [epub.uni-regensburg.de]

4. 2-azido-N-phenylacetyl-butyramide AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Comparative Guide: 2-Azido-N-phenylacetyl-butyramide
vs. Standard Bioorthogonal Probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12048913/docs#comparative-guide-2-azido-n-
phenylacetyl-butyramide-vs-standard-bioorthogonal-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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